but-3-enoic acid;(Z)-4-(2-methylpropoxy)-4-oxobut-2-enoic acid

• CAS No.: 32236-62-7
• Molecular Formula: C12H18O6
• Molecular Weight: 258.27 g/mol
• IUPAC Name: but-3-enoic acid;(Z)-4-(2-methylpropoxy)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C8H12O4.C4H6O2/c1-6(2)5-12-8(11)4-3-7(9)10;1-2-3-4(5)6/h3-4,6H,5H2,1-2H3,(H,9,10);2H,1,3H2,(H,5,6)/b4-3-
• InChI Key: IPJYYPQWXQGMEY-LNKPDPKZSA-N
• Isomeric SMILES: CC(C)COC(=O)/C=C\C(=O)O.C=CCC(=O)O
• Canonical SMILES: CC(C)COC(=O)C=CC(=O)O.C=CCC(=O)O

Description

2-Butenedioic acid (2Z)-, mono(2-methylpropyl) ester, polymer with ethenyl acetate is a complex polymeric compound. It is formed by the polymerization of 2-Butenedioic acid (2Z)-, mono(2-methylpropyl) ester with ethenyl acetate. This compound is known for its unique chemical properties and applications in various fields, including industrial and scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Butenedioic acid (2Z)-, mono(2-methylpropyl) ester, polymer with ethenyl acetate typically involves the polymerization of 2-Butenedioic acid (2Z)-, mono(2-methylpropyl) ester with ethenyl acetate under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the polymerization process. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired polymer properties .

Industrial Production Methods

In industrial settings, the production of this polymer involves large-scale polymerization reactors where the monomers are mixed and polymerized under controlled conditions. The process is monitored to ensure consistent quality and yield of the polymer. The final product is then purified and processed into various forms for different applications .

Chemical Reactions Analysis

Types of Reactions

2-Butenedioic acid (2Z)-, mono(2-methylpropyl) ester, polymer with ethenyl acetate can undergo various chemical reactions, including:

Oxidation: The polymer can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be carried out to modify the polymer’s properties.

Substitution: The polymer can undergo substitution reactions where specific functional groups are replaced with others

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pH, and solvent, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized polymer derivatives, while substitution reactions can result in polymers with modified functional groups .

Scientific Research Applications

2-Butenedioic acid (2Z)-, mono(2-methylpropyl) ester, polymer with ethenyl acetate has a wide range of scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of various chemical compounds and materials.

Biology: Employed in the development of biocompatible materials for medical applications.

Medicine: Utilized in drug delivery systems and as a component in medical devices.

Industry: Applied in the production of coatings, adhesives, and other polymer-based products

Mechanism of Action

The mechanism of action of 2-Butenedioic acid (2Z)-, mono(2-methylpropyl) ester, polymer with ethenyl acetate involves its interaction with specific molecular targets and pathways. The polymer can interact with various biological molecules, leading to changes in their structure and function. The exact molecular targets and pathways involved depend on the specific application and context in which the polymer is used .

Comparison with Similar Compounds

Similar Compounds

2-Butenedioic acid (E)-, bis(2-methylpropyl) ester: A similar compound with different stereochemistry and properties.

2-Butenoic acid, 2-methyl-, 2-methylpropyl ester: Another related compound with distinct chemical properties.

Uniqueness

2-Butenedioic acid (2Z)-, mono(2-methylpropyl) ester, polymer with ethenyl acetate is unique due to its specific polymeric structure and the combination of monomers used in its synthesis. This uniqueness imparts distinct chemical and physical properties, making it suitable for a wide range of applications .